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Compound of Interest

Compound Name:
4-Methoxy-3-(3-

methoxypropoxy)benzoic acid

CAS No.: 895240-50-3

Cat. No.: B1602853

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-3-(3-methoxypropoxy)benzoic acid is a significant organic compound, primarily

recognized for its role as a key intermediate in the synthesis of Rabeprazole. Rabeprazole is a

widely used proton pump inhibitor (PPI) that effectively treats conditions such as peptic ulcers

and gastroesophageal reflux disease (GERD) by reducing gastric acid secretion. The structural

integrity and purity of this benzoic acid derivative are paramount in ensuring the efficacy and

safety of the final active pharmaceutical ingredient (API). This guide provides a comprehensive

overview of its chemical properties, a detailed synthesis protocol, analytical methodologies,

and safety considerations.

Chemical and Physical Properties
While specific experimental data for 4-Methoxy-3-(3-methoxypropoxy)benzoic acid is not

widely published, its properties can be reliably predicted based on its chemical structure and

data from closely related analogs.
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Property Value Source

CAS Number 895240-50-3 [1]

Molecular Formula C12H16O5 [1]

Molecular Weight 240.25 g/mol [1]

IUPAC Name
4-Methoxy-3-(3-

methoxypropoxy)benzoic acid
N/A

Appearance
Expected to be a white to off-

white crystalline solid

Inferred from related

compounds[2]

Solubility

Expected to be soluble in

organic solvents such as

methanol, ethanol, and

dimethylformamide (DMF)

Inferred from synthesis

protocols of related

compounds

Melting Point Not available N/A

Boiling Point Not available N/A

Synthesis of 4-Methoxy-3-(3-
methoxypropoxy)benzoic acid
The synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzoic acid is typically achieved through

a multi-step process commencing from vanillic acid. The core of this synthesis involves a

Williamson ether synthesis, a robust and widely applied method for forming ethers.[3][4][5][6]

This is followed by the hydrolysis of an ester intermediate to yield the final carboxylic acid.

Synthesis Pathway
The overall synthetic route can be visualized as a two-step process:

Esterification of Vanillic Acid: The carboxylic acid functionality of vanillic acid is first

protected, typically as a methyl ester, to prevent unwanted side reactions during the

subsequent etherification step.
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Williamson Ether Synthesis: The phenolic hydroxyl group of the methyl vanillate is then

etherified using 1-bromo-3-methoxypropane in the presence of a base.

Hydrolysis: The methyl ester is hydrolyzed to the corresponding carboxylic acid to yield the

final product.

Vanillic Acid Methyl 4-hydroxy-3-methoxybenzoate

 Esterification 
 (Methanol, Acid Catalyst) Methyl 4-methoxy-3-(3-methoxypropoxy)benzoate

 Williamson Ether Synthesis 
 (1-bromo-3-methoxypropane, Base) 4-Methoxy-3-(3-methoxypropoxy)benzoic acid

 Hydrolysis 
 (Base, then Acid) 

Click to download full resolution via product page

Caption: Synthesis pathway of 4-Methoxy-3-(3-methoxypropoxy)benzoic acid.

Detailed Experimental Protocol
Step 1: Synthesis of Methyl 4-hydroxy-3-methoxybenzoate (Methyl Vanillate)

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend vanillic acid in methanol.

Esterification: Cool the suspension in an ice bath. Slowly add a catalytic amount of a strong

acid (e.g., sulfuric acid or thionyl chloride).

Reaction Monitoring: Allow the reaction to warm to room temperature and then heat to reflux.

Monitor the reaction progress using Thin Layer Chromatography (TLC) until the vanillic acid

is consumed.[7]

Work-up: Once the reaction is complete, cool the mixture and remove the methanol under

reduced pressure. Neutralize the residue with a saturated aqueous solution of sodium

bicarbonate.

Isolation: The product, methyl 4-hydroxy-3-methoxybenzoate, will precipitate as a solid.

Collect the solid by vacuum filtration, wash with cold water, and dry.

Step 2: Synthesis of Methyl 4-methoxy-3-(3-methoxypropoxy)benzoate
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Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve the methyl 4-hydroxy-3-methoxybenzoate from the previous step in a suitable polar

aprotic solvent such as dimethylformamide (DMF).[8]

Deprotonation: Add a base, such as potassium carbonate, to the solution and stir.

Etherification: Add 1-bromo-3-methoxypropane to the reaction mixture. Heat the mixture to a

moderate temperature (e.g., 70-80 °C) and stir for several hours.[3][8]

Reaction Monitoring: Monitor the disappearance of the starting material by TLC.

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

ice water.

Isolation: The product, methyl 4-methoxy-3-(3-methoxypropoxy)benzoate, can be extracted

with a suitable organic solvent (e.g., ethyl acetate). The organic layer is then washed with

brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced

pressure to yield the crude product, which can be further purified by column chromatography

if necessary.

Step 3: Synthesis of 4-Methoxy-3-(3-methoxypropoxy)benzoic acid

Hydrolysis: Dissolve the methyl 4-methoxy-3-(3-methoxypropoxy)benzoate in a mixture of an

alcohol (e.g., methanol or ethanol) and water. Add a strong base, such as sodium hydroxide

or potassium hydroxide, and stir the mixture at room temperature or with gentle heating until

the ester is fully hydrolyzed (monitored by TLC).

Acidification: After the hydrolysis is complete, cool the reaction mixture and acidify it with a

dilute acid (e.g., hydrochloric acid) until the product precipitates.

Isolation and Purification: Collect the solid product by vacuum filtration, wash with cold water

to remove any inorganic salts, and dry. The crude 4-Methoxy-3-(3-
methoxypropoxy)benzoic acid can be recrystallized from a suitable solvent system to

obtain a high-purity product.

Analytical Characterization
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The identity and purity of 4-Methoxy-3-(3-methoxypropoxy)benzoic acid are critical,

especially given its use as a pharmaceutical intermediate. High-Performance Liquid

Chromatography (HPLC) is the primary analytical technique for this purpose.

High-Performance Liquid Chromatography (HPLC)
A stability-indicating reversed-phase HPLC method is essential for resolving the target

compound from its starting materials, intermediates, and any potential degradation products.[9]

Typical HPLC Parameters:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[9]

Mobile Phase: A gradient mixture of an aqueous buffer (e.g., phosphate or acetate buffer)

and an organic solvent like acetonitrile or methanol.[9][10]

Detection: UV detection at a wavelength where the analyte and potential impurities have

significant absorbance, typically around 280-290 nm for this class of compounds.[10][11]

Flow Rate: Approximately 1.0 mL/min.[9]

Column Temperature: Maintained at a constant temperature, for instance, 30 °C, to ensure

reproducibility.
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Caption: General workflow for HPLC analysis.

Spectroscopic Data
While a dedicated public spectrum for 4-Methoxy-3-(3-methoxypropoxy)benzoic acid is not

readily available, the expected spectral characteristics can be inferred from its structure and

data for analogous compounds.[12][13][14]
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¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the two methoxy groups, the propylene chain protons, and the acidic proton of the

carboxylic acid. The aromatic protons will likely appear as a complex multiplet in the

downfield region. The methoxy and methylene protons will be in the upfield region.

¹³C NMR: The carbon-13 NMR spectrum will show signals for the carbonyl carbon of the

carboxylic acid, the aromatic carbons, the carbons of the two methoxy groups, and the

carbons of the propylene chain.

Infrared (IR) Spectroscopy: The IR spectrum should exhibit a broad O-H stretching band for

the carboxylic acid, a sharp C=O stretching band, C-O stretching bands for the ether and

ester functionalities, and characteristic aromatic C-H and C=C stretching bands.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak

corresponding to the molecular weight of the compound (240.25 g/mol ). Fragmentation

patterns would likely involve the loss of the methoxypropoxy side chain and the carboxylic

acid group.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for 4-Methoxy-3-(3-methoxypropoxy)benzoic
acid is not publicly available. However, based on the safety data for similar benzoic acid

derivatives, the following precautions should be observed:[15][16][17][18]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves

and safety glasses.[15][16]

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or vapors. Avoid contact with skin and eyes.[15][16]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[15]

Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

[17]

Conclusion
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4-Methoxy-3-(3-methoxypropoxy)benzoic acid is a crucial building block in the

pharmaceutical industry, particularly for the synthesis of Rabeprazole. A thorough

understanding of its synthesis, analytical characterization, and safe handling is essential for

researchers and drug development professionals. This guide provides a foundational

framework for working with this important chemical intermediate, emphasizing a systematic

approach to its preparation and quality control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://byjus.com/chemistry/williamson-ether-synthesis/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791934/
https://www.ovid.com/journals/jpaba/abstract/10.1016/j.jpba.2006.10.017~identification-and-characterization-of-potential-impurities?redirectionsource=fulltextview
https://www.japsonline.com/admin/php/uploads/146_pdf.pdf
https://pdf.benchchem.com/377/Spectroscopic_Profile_of_4_Methoxybenzoic_Acid_A_Technical_Guide.pdf
https://spectrabase.com/spectrum/Ewl0Zlv8jXm
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H10O4/c1-12-8-5-6(9(11)13-2)3-4-7(8)10/h3-5,10H,1-2H3
https://www.fishersci.com/store/msds?partNumber=AAA1569730&productDescription=4-METHOXYBENZOIC+ACD+98%2B%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F553934.pdf
https://www.chemicalbook.com/msds/4-methoxymethyl-benzoic-acid.htm
https://downloads.ossila.com/msds/3-fluoro-4-methoxybenzoic-acid.pdf
https://www.benchchem.com/product/b1602853/docs#an-in-depth-technical-guide-to-4-methoxy-3-3-methoxypropoxy-benzoic-acid
https://www.benchchem.com/product/b1602853/docs#an-in-depth-technical-guide-to-4-methoxy-3-3-methoxypropoxy-benzoic-acid
https://www.benchchem.com/product/b1602853/docs#an-in-depth-technical-guide-to-4-methoxy-3-3-methoxypropoxy-benzoic-acid
https://www.benchchem.com/product/b1602853/docs#an-in-depth-technical-guide-to-4-methoxy-3-3-methoxypropoxy-benzoic-acid
https://www.benchchem.com/product/b1602853?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

